Cas no 943653-79-0 (1H-Pyrrolo[2,3-b]pyridine-1-acetic acid, 5-chloro-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine-1-acetic acid, 5-chloro-
• CAS No: 943653-79-0
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• CID: 835098
• PubChem ID: 53627624
• Update Time: 2025-04-19

1H-Pyrrolo[2,3-b]pyridine-1-acetic acid, 5-chloro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-1-acetic acid, 5-chloro-
• (5-Chloro-1H-pyrrolo[2,3-b]pyridin-1-yl)acetic acid
• 2-(5-Chloro-1H-pyrrolo[2,3-b]pyridin-1-yl)acetic acid
• 943653-79-0
• SGRCCNJOBXFVCJ-UHFFFAOYSA-N
• SCHEMBL1576540

• Inchi： 1S/C9H7ClN2O2/c10-7-3-6-1-2-12(5-8(13)14)9(6)11-4-7/h1-4H,5H2,(H,13,14)
• InChI Key： SGRCCNJOBXFVCJ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C(=C1)C=CN2CC(=O)O

Computed Properties

• Exact Mass: 210.0196052g/mol
• Monoisotopic Mass: 210.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.1Ų